Cas no 1049395-59-6 (2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide)

• Product Name: 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• CAS No: 1049395-59-6
• MF: C₂₀H₂₃ClFN₃O
• MW: 375.867527246475
• CID: 6223763
• PubChem ID: 42224424
• Update Time: 2025-10-29

2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide
• F5277-0353
• VU0640245-1
• SR-01000921857-1
• 1049395-59-6
• AKOS008122004
• CCG-297641
• 2-chloro-4-fluoro-N-(3-(4-phenylpiperazin-1-yl)propyl)benzamide
• SR-01000921857
• Z374435528

• Inchi： 1S/C20H23ClFN3O/c21-19-15-16(22)7-8-18(19)20(26)23-9-4-10-24-11-13-25(14-12-24)17-5-2-1-3-6-17/h1-3,5-8,15H,4,9-14H2,(H,23,26)
• InChI Key： IECKKXSWCZTOKX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCCN1CCN(C2C=CC=CC=2)CC1)=O)F

Computed Properties

• Exact Mass: 375.1513682g/mol
• Monoisotopic Mass: 375.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.6Ų

Additional information on 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide

Recent Advances in the Study of 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS: 1049395-59-6)

The compound 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS: 1049395-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide exhibits high affinity for certain receptor subtypes, particularly those involved in neurological and psychiatric disorders. This has led to investigations into its potential use as a therapeutic agent for conditions such as schizophrenia, anxiety, and depression. The compound's ability to modulate receptor activity with high specificity makes it a valuable candidate for further development.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. Researchers have identified that 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide may inhibit the growth of certain cancer cell lines by interfering with key signaling pathways. This anti-proliferative effect has been observed in vitro, and further studies are underway to evaluate its efficacy in vivo. The compound's dual functionality in both neurological and oncological contexts highlights its versatility and broad therapeutic potential.

The synthesis and optimization of 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. These modifications are critical for the compound's transition from laboratory research to clinical trials. Researchers are particularly interested in identifying the optimal dosage and administration routes to maximize therapeutic efficacy while minimizing adverse effects.

Despite these promising findings, challenges remain in the development of 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide as a therapeutic agent. Issues such as drug metabolism, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing studies are employing advanced techniques, including computational modeling and high-throughput screening, to address these challenges and accelerate the compound's development timeline.

In conclusion, the recent research on 2-chloro-4-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzamide (CAS: 1049395-59-6) underscores its potential as a multifaceted therapeutic agent. Its unique pharmacological properties and broad applicability make it a compelling subject for further study. As research progresses, this compound may pave the way for novel treatments in both neurological and oncological fields, offering hope for patients with currently unmet medical needs.